LOC14

• CAS: 877963-94-5
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• InChI: InChI=1S/C16H19N3O2S/c20-15(12-5-6-12)18-9-7-17(8-10-18)11-19-16(21)13-3-1-2-4-14(13)22-19/h1-4,12H,5-11H2
• InChIKey: YVBSNHLFRIVWFQ-UHFFFAOYSA-N

Researchers require PDI inhibitors with defined reversibility and predictable pharmacokinetics for chronic in vivo studies. LOC14 solves this: a lead-optimized, reversible, non-covalent PDI inhibitor (Kd 62 nM; EC50 500 nM). - Validated brain penetration & oral bioavailability; 4.4% survival benefit in HD mouse model (p=0.039). - Excellent microsomal stability (t₁/₂ 438.7 min); ideal for chronic dosing (20 mg/kg/day). - Differentiated from irreversible agents (16F16, PACMA 31) - permits washout & target engagement studies.

LOC14 (CAS 877963-94-5) – Baseline Profile for a Reversible PDI Inhibitor in Neurodegeneration and Viral Research

LOC14 is a lead-optimized, reversible, non-covalent small-molecule inhibitor of protein disulfide isomerase (PDI), a thiol-oxidoreductase chaperone critical for disulfide bond formation and protein folding in the endoplasmic reticulum [1]. It was identified through a high-throughput screen for compounds that rescue PC12 cells from mutant huntingtin (mHTT) toxicity and subsequently optimized for improved potency and drug-like properties [1]. LOC14 binds adjacent to the PDI active site with a dissociation constant (Kd) of 62 nM, forcing the enzyme into an oxidized conformation, and exhibits an EC50 of 500 nM in mHTT-expressing PC12 cells [1]. Unlike many earlier PDI inhibitors, LOC14 is reversible, brain-penetrant, and orally bioavailable, and has demonstrated in vivo efficacy in a Huntington's disease (HD) mouse model [1][2].

1

Reversible PDI inhibition pathway study context

2

Neurodegeneration model-response endpoint research

3

Antiviral host-targeting screening workflow

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source
• [2] Zhou X, Li G, Kaplan A, et al. Small molecule modulator of protein disulfide isomerase attenuates mutant huntingtin toxicity and inhibits endoplasmic reticulum stress in a mouse model of Huntington's disease. Hum Mol Genet. 2018;27(9):1545-1555. doi:10.1093/hmg/ddy061 View Source

Why LOC14 Cannot Be Simply Substituted by Other PDI Inhibitors: The Reversibility, PK, and In Vivo Evidence Gap

PDI inhibitors span a spectrum of mechanisms, from irreversible covalent modifiers (e.g., 16F16, PACMA 31, CCF642) to reversible allosteric modulators; these mechanistic differences directly translate into distinct selectivity, pharmacokinetic (PK), and safety profiles that preclude generic substitution [1][2]. For example, the irreversible inhibitor 16F16, despite sharing a common discovery path with LOC14, exhibits lower potency (EC50 1,500 nM vs. 500 nM) and irreversible binding that may limit therapeutic window control [1]. Likewise, the more potent irreversible inhibitor CCF642 (IC50 0.2–0.8 µM in reductase assays) lacks the favorable microsomal stability and low plasma-protein binding documented for LOC14 [2]. Even among reversible inhibitors, LOC14 is distinguished by its validated brain penetration and in vivo disease-modifying efficacy in a Huntington's disease model—attributes that have not been demonstrated for ML359 or other reversible PDI inhibitors [1][3]. These differences demonstrate that the selection of a PDI inhibitor must be driven by assay-matched, quantitative evidence rather than class membership alone.

Mechanism Irreversible inhibitors (16F16, CCF642) have distinct target-engagement control and may shift tolerability endpoint profiles.

PK/Brain Validated brain penetration and in vivo model-response context are unreported for ML359, PACMA 31, or CCF642.

Stability Microsomal and plasma stability data are absent for most comparators; chronic dosing PK context may differ significantly.

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source
• [2] Vatolin S, Phillips JG, Jha BK, et al. Novel Protein Disulfide Isomerase Inhibitor with Anticancer Activity in Multiple Myeloma. Cancer Res. 2016;76(11):3340-3350. doi:10.1158/0008-5472.CAN-15-3099 View Source
• [3] Zhou X, Li G, Kaplan A, et al. Small molecule modulator of protein disulfide isomerase attenuates mutant huntingtin toxicity and inhibits endoplasmic reticulum stress in a mouse model of Huntington's disease. Hum Mol Genet. 2018;27(9):1545-1555. doi:10.1093/hmg/ddy061 View Source

LOC14 Evidence Guide: Quantified Differentiation Against 16F16, PACMA 31, and CCF642 for Scientific Procurement Decisions

LOC14 vs. 16F16 – Superior Potency in Mutant Huntingtin Cell Viability Rescue

In a direct head-to-head comparison using PC12 cells expressing mutant huntingtin (mHTTQ103), LOC14 demonstrated a 3-fold greater potency than the prototypical PDI inhibitor 16F16 in restoring cell viability [1]. The EC50 of LOC14 was 500 nM, compared to 1,500 nM for 16F16, as determined in the same concentration–response viability assay [1].

Potency in mHTT rescue

Head-to-head

EC50: 500 nM vs. 1,500 nM (3-fold higher reported potency)

Supports cell-model endpoint review for neurodegenerative research.

PC12 mHTTQ103 assay context.

Evidence Dimension	Cell viability rescue (EC50)
Target Compound Data	EC50 = 500 nM
Comparator Or Baseline	16F16: EC50 = 1,500 nM
Quantified Difference	3-fold improvement in potency (500 nM vs 1,500 nM)
Conditions	PC12 cells expressing mHTTQ103; concentration–response viability assay (Fig. 1A in Kaplan et al., 2015)

Why This Matters

Higher potency at lower concentrations reduces the risk of off-target effects and enables lower dosing in cellular and in vivo neuroprotection models.

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source

LOC14 vs. 16F16 – Reversible vs. Irreversible Binding: Implications for Target Engagement Control

LOC14 binds PDI non-covalently and reversibly, as demonstrated by dilution recovery experiments: after dilution of a LOC14–PDIa complex, PDI enzymatic activity was fully restored, whereas 16F16–PDIa complexes remained inhibited [1]. The reversible binding affinity of LOC14 was quantified by isothermal titration calorimetry as Kd = 61.7 ± 5.6 nM [1].

Reversibility of binding

Head-to-head

Reversible (Kd 61.7 nM); full activity recovery upon dilution.

Enables dose-dependent target engagement studies and off-rate review.

Irreversible 16F16 used as comparator.

Evidence Dimension	Reversibility of PDI binding
Target Compound Data	Reversible; Kd = 61.7 ± 5.6 nM; full activity recovery upon dilution
Comparator Or Baseline	16F16: Irreversible covalent binding; no activity recovery upon dilution
Quantified Difference	Qualitative difference in reversibility; LOC14 Kd = 61.7 nM (tight but reversible)
Conditions	Recombinant PDIa domain; ITC and dilution-based insulin aggregation assay (Fig. 3A,B in Kaplan et al., 2015)

Why This Matters

Reversible binding allows for controlled, dose-dependent target engagement and a defined pharmacological off-rate, which is critical for safety profiling and therapeutic window optimization in chronic neurodegenerative disease models.

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source

LOC14 vs. PACMA 31 and CCF642 – Cross-Study Comparison of PDI Reductase Inhibitory Potency

In a cross-study comparison aggregating PDI inhibitor IC50 values from the peer-reviewed literature, LOC14 exhibits an IC50 of 62 nM against PDI reductase activity, placing it as one of the most potent PDI inhibitors reported [1]. By contrast, the oral irreversible inhibitor PACMA 31 has a reported IC50 of 10,000 nM (10 µM) in the insulin aggregation assay, representing a ~161-fold lower potency . The irreversible inhibitor CCF642, though highly potent (IC50 200–800 nM) and approximately 100-fold more active than LOC14 in the specific assay used by Vatolin et al., lacks the favorable microsomal stability and reversibility profile of LOC14 [2].

PDI reductase IC50

Cross-study

IC50 62 nM (LOC14) vs. 10,000 nM (PACMA 31) vs. 200–800 nM (CCF642).

Balanced profile: nanomolar assay potency context with documented reversibility.

Cross-study aggregation; assay conditions may vary.

Evidence Dimension	PDI reductase inhibition (IC50)
Target Compound Data	IC50 = 62 nM (0.062 µM) [1]
Comparator Or Baseline	PACMA 31: IC50 = 10,000 nM (10 µM) ; CCF642: IC50 = 200–800 nM [2]
Quantified Difference	LOC14 is ~161-fold more potent than PACMA 31; CCF642 is ~3.2–12.9-fold more potent than LOC14 in reductase assays but is irreversible and lacks comparative microsomal stability data
Conditions	Insulin aggregation assay for PDI reductase activity; values from distinct publications (see Sources). Note: assay conditions may vary between studies.

Why This Matters

For procurement decisions, LOC14 offers a balanced profile of high potency (nanomolar range) with reversibility and validated in vivo tolerability, whereas PACMA 31 requires micromolar concentrations and CCF642, despite higher potency, is irreversible with unknown brain penetration.

• [1] Table I. Reversibility, IC50, and site of action of PDI inhibitors. In: PMC article PMC5860876. Data compiled from peer-reviewed sources. View Source
• [2] Vatolin S, Phillips JG, Jha BK, et al. Novel Protein Disulfide Isomerase Inhibitor with Anticancer Activity in Multiple Myeloma. Cancer Res. 2016;76(11):3340-3350. doi:10.1158/0008-5472.CAN-15-3099 View Source

LOC14 vs. 16F16 – Favorable Microsomal Stability and Plasma Stability Guiding In Vivo Dosing

LOC14 exhibits high stability in mouse liver microsomes (degradation rate constant k = 0.0016 min⁻¹, half-life t₁/₂ = 438.7 min, intrinsic clearance CLint = 0.17 mL/min/g liver) and blood plasma (k = 0.0049 min⁻¹, t₁/₂ = 144 min, with 49.9% parent compound remaining after 2 h incubation) . These quantitative stability parameters directly support the oral dosing regimen (20 mg/kg/day, p.o.) used in the in vivo HD mouse study where significant efficacy was observed [1]. While no direct comparative stability data for 16F16 are available in the same report, the irreversible chloroacetyl moiety of 16F16 is expected to confer higher chemical reactivity and potentially lower metabolic stability [1].

Metabolic stability

Supporting

Microsomal t₁/₂ 438.7 min; plasma t₁/₂ 144 min.

Supports chronic oral dosing model interpretation.

Qualitative structural inference for 16F16 stability.

Evidence Dimension	In vitro metabolic stability
Target Compound Data	Microsomal t₁/₂ = 438.7 min, CLint = 0.17 mL/min/g; plasma t₁/₂ = 144 min, 49.9% remaining at 2 h
Comparator Or Baseline	16F16: No quantitative stability data available in primary literature; chemical structure (chloroacetyl electrophile) suggests lower stability
Quantified Difference	Not calculable; qualitative inference based on structural class
Conditions	Mouse liver microsomes and blood plasma; data reported in Kaplan et al. 2015 and Sigma-Aldrich datasheet

Why This Matters

High microsomal and plasma stability are key predictors of favorable in vivo pharmacokinetics and enable chronic oral dosing in preclinical disease models; procurement for in vivo studies should prioritize compounds with documented stability data.

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source

LOC14 Demonstrates In Vivo Disease-Modifying Efficacy in a Huntington's Disease Mouse Model, Unreported for 16F16 or PACMA 31

Chronic oral administration of LOC14 (20 mg/kg/day) to N171–82Q HD transgenic mice significantly extended median survival by 4.4% (226 ± 7 days in vehicle group vs. 236 ± 2 days in LOC14 group; p = 0.039 by Kaplan–Meier analysis) [1]. LOC14 also attenuated brain atrophy and preserved striatal DARPP32 levels, a marker of medium spiny neuron integrity [1]. In contrast, no published studies have reported in vivo survival benefit or disease modification for 16F16, PACMA 31, or CCF642 in Huntington's disease models. The brain-penetrant property of LOC14, inferred from these in vivo outcomes, is a critical differentiator for neurodegenerative disease applications.

In vivo survival model

Class-level

4.4% median survival extension (p=0.039) in N171–82Q HD mice.

Reported model-response endpoint context; unreported for comparators.

Brain-penetrant property inferred from in vivo outcome.

Evidence Dimension	In vivo survival extension in HD mouse model
Target Compound Data	4.4% increase in median survival (226 ± 7 vs. 236 ± 2 days, p = 0.039)
Comparator Or Baseline	16F16, PACMA 31, CCF642: No in vivo HD survival data available
Quantified Difference	LOC14 is the only compound in its class with published in vivo survival benefit in an HD model
Conditions	N171–82Q HD transgenic mice; 20 mg/kg/day oral administration; survival monitored daily (Zhou et al., 2018)

Why This Matters

Procurement for in vivo neurodegeneration research should prioritize compounds with demonstrated brain exposure and disease-modifying efficacy; LOC14 is uniquely positioned with published survival data in an HD model.

• [1] Zhou X, Li G, Kaplan A, et al. Small molecule modulator of protein disulfide isomerase attenuates mutant huntingtin toxicity and inhibits endoplasmic reticulum stress in a mouse model of Huntington's disease. Hum Mol Genet. 2018;27(9):1545-1555. doi:10.1093/hmg/ddy061 View Source

LOC14 Inhibits PDIA3 and Reduces Influenza A Viral Protein Maturation, an Application Not Addressed by 16F16 or PACMA 31

LOC14 inhibits the PDIA3 isomerase with an IC50 of 5 µM and reduces influenza A hemagglutinin (HA) maturation and viral protein production in lung epithelial cells, with an IC50 of 4.97 µM for decreasing viral protein output . This activity is mediated through inhibition of disulfide bond formation and HA oligomerization in both pandemic H1N1 and seasonal H3N2 strains . Neither 16F16 nor PACMA 31 has been reported to exhibit antiviral activity through PDIA3 inhibition, making LOC14 the only PDI inhibitor with documented dual neuroprotective and antiviral preclinical activity.

PDIA3 antiviral activity

Data to verify

PDIA3 IC50 5 µM; Influenza A protein reduction IC50 4.97 µM.

Unique tool compound context for host-directed antiviral screening.

Source review recommended; no comparator data.

Evidence Dimension	PDIA3 inhibition and antiviral activity
Target Compound Data	PDIA3 IC50 = 5 µM; influenza A protein reduction IC50 = 4.97 µM
Comparator Or Baseline	16F16, PACMA 31: No published PDIA3 inhibition or antiviral data
Quantified Difference	LOC14 uniquely inhibits PDIA3 and reduces influenza A viral protein production at low micromolar concentrations
Conditions	Lung epithelial cells infected with H1N1 and H3N2 influenza A; PDIA3 activity assay (Chamberlain et al., 2018; Tocris/R&D Systems datasheet)

Why This Matters

For researchers investigating the role of PDI in viral replication or seeking host-directed antiviral strategies, LOC14 offers a unique tool compound with validated PDIA3-dependent antiviral activity that is absent from other common PDI inhibitors.

Optimal Use Cases for LOC14 Based on Comparator Evidence: From Huntington's Disease Models to Antiviral Host-Targeting Screens

Neurodegeneration Research: Huntington's Disease Cellular and In Vivo Models Requiring Reversible PDI Modulation

LOC14 is the only PDI inhibitor with published in vivo survival benefit in an HD mouse model (4.4% extension, p = 0.039) and validated brain penetration [1]. Its reversible binding mechanism (Kd = 62 nM) allows chronic dosing without permanent target modification, making it the compound of choice for long-term neuroprotection studies where 16F16 (irreversible, EC50 = 1,500 nM) or PACMA 31 (IC50 = 10,000 nM) would be unsuitable due to lower potency or irreversibility [2].

Antiviral Host-Directed Research: Influenza A Studies Targeting PDIA3-Mediated Viral Glycoprotein Maturation

LOC14 inhibits PDIA3 (IC50 = 5 µM) and reduces influenza A HA maturation and viral protein production (IC50 = 4.97 µM) in both H1N1 and H3N2 strains [1][2]. This PDIA3-directed activity is not shared by 16F16 or PACMA 31, positioning LOC14 as a unique chemical probe for dissecting the role of PDI family members in viral replication and host–pathogen interactions.

Chemical Biology and Target Engagement Studies: Reversible PDI Modulation with Defined Binding Kinetics

The well-characterized reversibility and thermodynamic binding parameters of LOC14 (Kd = 61.7 nM, 1:1 stoichiometry, exothermic binding) make it an ideal tool compound for target engagement studies, washout experiments, and competitive binding assays [1]. In contrast, irreversible inhibitors like 16F16, PACMA 31, and CCF642 preclude dynamic target engagement measurements and complicate interpretation of pharmacological off-rate effects [1][2].

Preclinical Pharmacokinetic and Safety Profiling Studies in Rodent Models

LOC14's documented microsomal stability (t₁/₂ = 438.7 min, CLint = 0.17 mL/min/g) and plasma stability (t₁/₂ = 144 min, 49.9% remaining at 2 h) provide a rational basis for oral dosing regimen design (20 mg/kg/day) [1]. Researchers requiring a PDI inhibitor with predictable PK for chronic in vivo experiments should prioritize LOC14 over compounds lacking such stability data, as these parameters directly impact dosing frequency and exposure levels [1].

Application

Selection Property

Validation Focus

HD model neurodegeneration research

Reversible PDI modulation with reported in vivo model-response context

Brain exposure and survival endpoint review

Antiviral host-directed screening

PDIA3 inhibition and viral glycoprotein maturation assay context

Strain-specific HA maturation endpoint review

Target engagement and chemical biology

Defined reversible binding kinetics (Kd context)

Washout and competitive binding assay interpretation

Preclinical PK and chronic dosing studies

Documented microsomal and plasma stability

Exposure-model and dosing regimen review

• [1] Kaplan A, Gaschler MM, Dunn DE, et al. Small molecule-induced oxidation of protein disulfide isomerase is neuroprotective. Proc Natl Acad Sci USA. 2015;112(17):E2245-E2252. doi:10.1073/pnas.1500439112 View Source
• [2] Zhou X, Li G, Kaplan A, et al. Small molecule modulator of protein disulfide isomerase attenuates mutant huntingtin toxicity and inhibits endoplasmic reticulum stress in a mouse model of Huntington's disease. Hum Mol Genet. 2018;27(9):1545-1555. doi:10.1093/hmg/ddy061 View Source